Cas no 899956-48-0 (N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide)

• Product Name: N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide
• CAS No: 899956-48-0
• MF: C₁₃H₁₀F₂N₂O₃
• MW: 280.226910114288
• CID: 5489868
• Update Time: 2025-05-19

N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-difluorophenyl)-N-(furan-2-ylmethyl)oxamide
• N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide

• Inchi： 1S/C13H10F2N2O3/c14-8-3-4-10(15)11(6-8)17-13(19)12(18)16-7-9-2-1-5-20-9/h1-6H,7H2,(H,16,18)(H,17,19)
• InChI Key： HEAWYRCPSFRVJN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(NC1=CC(F)=CC=C1F)=O

Additional information on N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide

N'-(2,5-Difluorophenyl)-N-(Furan-2-yl)Methylethanediamide: A Comprehensive Overview

CAS No 899956-48-0 corresponds to the compound N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide, a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent studies.

The molecular structure of N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide is characterized by a central ethanediamide group connected to two distinct aromatic substituents: a 2,5-difluorophenyl group and a furan-2-yl group. The presence of these groups imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability and reactivity under different conditions. Studies have demonstrated that the compound exhibits excellent thermal stability, which is crucial for its potential use in high-temperature applications. Additionally, the compound's ability to form stable complexes with metal ions has been explored, opening avenues for its use in catalysis and coordination chemistry.

In the pharmaceutical industry, N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

The agricultural sector has also taken interest in this compound due to its potential as a fungicide or insecticide. Research indicates that the compound exhibits potent activity against several plant pathogens and pests, making it a valuable candidate for developing eco-friendly agrochemicals. Its ability to selectively target specific organisms without causing harm to non-target species is a significant advantage in sustainable agriculture.

In terms of materials science, the compound's electronic properties make it a potential candidate for use in organic electronics. Its ability to conduct electricity and emit light under certain conditions suggests applications in organic light-emitting diodes (OLEDs) and other electronic devices. Recent studies have explored its performance in such applications, with promising results that highlight its potential for future commercialization.

The synthesis of N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes that minimize waste and maximize product quality, contributing to the sustainability of its production.

Moreover, the compound's environmental impact has been assessed in recent studies. Results indicate that it degrades under specific environmental conditions without leaving harmful residues, which is crucial for its safe use in various applications. This information is essential for regulatory compliance and ensuring the compound's responsible use.

In conclusion, CAS No 899956-48-0, or N'-(2,5-difluorophenyl)-N-(furan-2-yl)methylethanediamide, represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties and promising performance in recent studies position it as a valuable asset for future innovations in science and technology.